(2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone

• IUPAC Name: (2,3-dichlorophenyl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C11H11Cl2NOS/c12-9-3-1-2-8(10(9)13)11(15)14-4-6-16-7-5-14/h1-3H,4-7H2
• InChI Key: DUAZMWXHSADOQE-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C11H11Cl2NOS
• Molecular Weight: 276.2 g/mol

Description

(2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a thiomorpholine derivative that has been synthesized using various methods. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of (2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone is not fully understood. However, it has been proposed that it acts by inhibiting the activity of enzymes involved in the biosynthesis of DNA and RNA. It has also been suggested that it may act by inhibiting the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
(2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have antifungal and antibacterial properties. It has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone in lab experiments is its potent antitumor, antifungal, and antibacterial properties. This makes it a promising compound for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for the research on (2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone. One of the main areas of focus is the development of new drugs based on this compound. Another area of research is the investigation of its mechanism of action and its potential use in the treatment of various diseases. Additionally, the potential toxicity of this compound needs to be further evaluated to ensure its safety for human use.

Synthesis Methods

(2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone can be synthesized using various methods. One of the most common methods is the reaction of 2,3-dichlorobenzoyl chloride with thiomorpholine in the presence of a base such as triethylamine. The reaction yields (2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone as a white crystalline solid with a melting point of 107-109°C.

Scientific Research Applications

(2,3-Dichlorophenyl)-thiomorpholin-4-ylmethanone has been extensively studied for its potential applications in the field of medicine. It has been found to have antitumor, antifungal, and antibacterial properties. It has also been investigated for its potential use as an antidepressant and anxiolytic agent.